Cas no 1157057-35-6 (4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157057-35-6
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 5206017
• PubChem ID: 43663944
• Update Time: 2025-06-29

4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 4-methoxy-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 1,2,3-Thiadiazole-4-methanamine, N-(4-methoxyphenyl)-
• 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H11N3OS/c1-14-10-4-2-8(3-5-10)11-6-9-7-15-13-12-9/h2-5,7,11H,6H2,1H3
• InChI Key： IISWPRDOJBRFPM-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC(=CC=2)OC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3

Additional information on 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline

Introduction to 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1157057-35-6)

4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1157057-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group and a thiadiazole ring system, contribute to its unique chemical properties and biological interactions.

The molecular structure of 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline consists of a benzene ring substituted with an amino group at the para position relative to the methoxy group. The thiadiazole moiety is attached to the amine functionality through a methylene bridge. This arrangement creates a complex scaffold that can interact with various biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The presence of the thiadiazole ring in 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline imparts unique electronic and steric properties that can influence its interactions with biological molecules. The methoxy group further modulates these properties by introducing polarity and hydrogen bonding capabilities.

One of the most compelling aspects of 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. The thiadiazole core is particularly interesting because it can be modified in various ways to optimize pharmacokinetic properties and target specificity. For instance, substituents at different positions on the thiadiazole ring can alter its solubility, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the importance of thiadiazole derivatives in addressing emerging therapeutic challenges. For example, research has demonstrated that certain thiadiazole compounds can inhibit the activity of enzymes involved in cancer cell proliferation and survival. The mechanism of action often involves interference with key signaling pathways that are critical for tumor growth and progression. 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline has been studied as a potential inhibitor of such pathways, showing promise in preclinical models.

The synthesis of 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their use in medicinal chemistry research.

From a computational chemistry perspective, 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline has been subjected to various computational studies to elucidate its molecular interactions. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might bind to biological targets at the atomic level. These studies are crucial for designing more effective derivatives with improved pharmacological profiles.

The pharmacological evaluation of 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains and may have applications in developing novel antimicrobial agents. Additionally, preliminary in vivo studies suggest that it may modulate inflammatory responses by interacting with specific receptors or enzymes.

One area where thiadiazole derivatives have shown particular promise is in the treatment of neurological disorders. The ability of these compounds to cross the blood-brain barrier has made them attractive candidates for developing therapies targeting central nervous system (CNS) diseases. Research is ongoing to explore how modifications to the structure of 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline can enhance its CNS penetration and efficacy.

The future direction of research on 4-methoxy-N-(1,2,3-thiadiazol-4-yl)methylaniline includes further exploration of its pharmacological properties and potential therapeutic applications. By leveraging structural modifications and advanced computational techniques, scientists aim to develop more potent and selective derivatives that can address unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications.

In conclusion, 4-methoxy-N-(1 2 3 -thiadiazol - 4 - yl ) meth yanil ine ( CAS No . 1157057 - 35 - 6 ) represents an exciting area of study within pharmaceutical chemistry . Its unique structural features , combined with its demonstrated biological activities , make it a valuable compound for drug discovery efforts . As research continues , we can expect further insights into its potential applications across various therapeutic areas . p >